Cas no 21067-16-3 ()

• CAS No: 21067-16-3
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 6648196
• PubChem ID: 10125090

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H12O5/c1-4(9)6(10)11-5(2-7)3-8/h4-5,7-9H,2-3H2,1H3
• InChI Key： FKDAUXUGSFYAOD-UHFFFAOYSA-N
• SMILES： O(C(C(C)O)=O)C(CO)CO

Computed Properties

• Exact Mass: 164.06847348g/mol
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų
• XLogP3: -1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols